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Compound of Interest

Compound Name: Cycluron

Cat. No.: B1210594 Get Quote

Introduction

Cycluron is a urea-based herbicide historically used for pre-emergence weed control in

various crops.[1][2] Like other substituted urea herbicides, its primary mechanism of action

involves the inhibition of photosynthesis.[1][2] Specifically, Cycluron blocks electron transport

in Photosystem II, a critical process for plant survival.[1] Although its agricultural use has been

discontinued, Cycluron serves as an invaluable tool in environmental and agricultural research

as a certified reference standard.[2][3] Reference standards are essential for the accurate

quantification of herbicide residues in environmental samples, for validating analytical methods,

and for conducting toxicological and metabolic studies. These notes provide detailed protocols

and data for utilizing Cycluron as a reference standard.

Physicochemical Properties of Cycluron
A thorough understanding of Cycluron's physicochemical properties is crucial for its proper

handling, storage, and use in analytical protocols. Key properties are summarized below.
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Property Value Reference

CAS Number 2163-69-1 [4][5]

Molecular Formula C₁₁H₂₂N₂O [4][5][6]

Molecular Weight 198.31 g/mol [1][4]

Melting Point 138 °C [4][7]

Water Solubility 1.1 g/L (1100 mg/L) at 20 °C [1]

Solubility in Organic Solvents

(at 20°C)

Acetone: 67 g/kg; Benzene: 55

g/kg; Methanol: 500 g/kg
[1]

Appearance Neat (Solid/Crystalline) [5]

Flash Point >100 °C [4]

Role of Cycluron as a Reference Standard
A certified reference standard is a highly purified compound used as a calibration standard for

an analytical instrument. The use of Cycluron as a reference material ensures the reliability,

accuracy, and comparability of analytical results across different laboratories and studies. Its

primary applications include instrument calibration, method validation, and quality control

checks.
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Caption: Workflow for using a certified reference standard in quantitative analysis.

Experimental Protocols
Protocol 1: Preparation of Cycluron Standard Solutions
This protocol details the preparation of a primary stock solution and subsequent working

standards from a neat Cycluron reference material.

Materials:

Cycluron certified reference standard (neat)
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Analytical balance (readable to 0.01 mg)

Volumetric flasks (Class A)

Pipettes (Class A) or calibrated micropipettes

High-purity solvent (e.g., Acetonitrile or Methanol)[1][3]

Procedure:

Equilibration: Allow the sealed container of the Cycluron reference standard to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of the Cycluron standard into a clean

weighing boat. Record the exact weight.

Stock Solution Preparation (e.g., 100 µg/mL):

Quantitatively transfer the weighed Cycluron into a 100 mL volumetric flask.

Use a small amount of the chosen solvent (e.g., acetonitrile) to rinse the weighing boat,

ensuring all material is transferred into the flask.

Add solvent to the flask until it is about half-full. Gently swirl to dissolve the solid

completely.

Once dissolved, fill the flask to the calibration mark with the solvent.

Cap the flask and invert it at least 20 times to ensure a homogenous solution. This is the

Stock Solution.

Working Standards Preparation:

Prepare a series of working standards by performing serial dilutions of the stock solution.

For example, to prepare a 10 µg/mL standard, pipette 10 mL of the 100 µg/mL stock

solution into a 100 mL volumetric flask and dilute to the mark with the solvent.
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Create a range of concentrations appropriate for the expected sample concentrations and

the linear range of the analytical instrument.

Storage: Store the stock and working solutions in amber glass vials at a low temperature

(e.g., < -10 °C) to prevent degradation.[3] Check the certificate of analysis for specific

storage recommendations.

Protocol 2: Representative Method for Herbicide
Residue Analysis
This protocol outlines a general workflow for the extraction and quantification of urea herbicides

like Cycluron from a soil matrix using Solid-Phase Extraction (SPE) for cleanup and Liquid

Chromatography-Mass Spectrometry (LC-MS/MS) for analysis.
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Sample Preparation
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Analysis
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10. Inject into LC-MS/MS System
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Caption: Workflow for herbicide residue analysis in soil samples.
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Mechanism of Action
Cycluron and other urea herbicides act by inhibiting photosynthesis. They bind to the D1

protein of the photosystem II complex in the chloroplast thylakoid membrane. This binding

action blocks the plastoquinone (PQ) binding site, which interrupts the photosynthetic electron

transport chain, halting ATP and NADPH production and ultimately leading to plant death.
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Caption: Cycluron inhibits photosynthesis by blocking the electron transport chain at

Photosystem II.

Data Presentation and Quantification
The primary use of a Cycluron reference standard is to create a calibration curve to quantify

the herbicide in unknown samples. The instrument's response to a series of known

concentrations (working standards) is plotted to establish a linear relationship.

Table 1: Example Calibration Data for Cycluron Analysis
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Standard Concentration (µg/L) Instrument Response (Peak Area)

0.5 15,500

1.0 30,100

5.0 152,300

10.0 305,000

25.0 748,500

50.0 1,510,200

From this data, a linear regression equation (y = mx + c) is derived, where 'y' is the peak area

and 'x' is the concentration. The concentration of Cycluron in an unknown sample is calculated

by measuring its peak area and applying it to this equation.

Safety and Handling Precautions
Cycluron must be handled with appropriate safety measures in a laboratory setting.

Hazard Codes: Xn (Harmful).[4][7]

Risk Statements: R22 - Harmful if swallowed.[4]

Safety Precautions:

Wear suitable protective clothing, gloves, and eye/face protection.[4]

In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[4]

If ingested or if you feel unwell, seek immediate medical advice and show the product

label where possible.[4]

Handle in a well-ventilated area or under a fume hood.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

Follow the specific storage conditions provided on the certificate of analysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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